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Compound of Interest

Compound Name: 2-Chloro-2-methylpropane

Cat. No.: B056623 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 2-Chloro-2-
methylpropane (tert-Butyl Chloride). Adherence to these procedures is essential for ensuring

laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-2-methylpropane is a highly flammable liquid and vapor that can cause irritation to

the skin, eyes, and respiratory tract.[1][2] Proper selection and use of PPE are the first line of

defense against exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause eye

irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

may cause irritation.[3][4]

Gloves must be inspected

before use.[3][4][5]

Body Protection
Flame-retardant lab coat or

chemical-resistant apron.

Protects against accidental

spills and splashes.[1]

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges is

necessary.[1][3]

Minimizes the inhalation of

harmful vapors.[1][2]

Operational Plan for Handling
A systematic approach to handling 2-Chloro-2-methylpropane is crucial to minimize risks. The

following workflow outlines the necessary steps for safe handling from preparation to waste

disposal.
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Caption: Workflow for Safe Handling of 2-Chloro-2-methylpropane.
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Step-by-Step Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of ignition sources.

[1][5][6]

Have a spill kit readily accessible.

Don the appropriate PPE as specified in the table above.

Handling:

Ground/bond all containers and receiving equipment to prevent static discharge.[4][5][7][8]

Use only non-sparking tools.[4][5][6][7]

Dispense the chemical slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use.[1][4][5][8][9]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Follow the disposal plan outlined below for all waste materials.

Remove PPE in the correct order to prevent cross-contamination.

Disposal Plan
Proper disposal of 2-Chloro-2-methylpropane and associated contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:
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Waste Type Collection Container Disposal Procedure

Unused 2-Chloro-2-

methylpropane

Labeled, sealed, and

compatible waste container.

Dispose of as hazardous

chemical waste through your

institution's environmental

health and safety (EHS) office.

Contaminated Solids (e.g.,

gloves, paper towels)

Labeled, sealed plastic bag or

container.

Dispose of as hazardous solid

waste.

Contaminated Glassware

Designated and labeled

container for broken or

disposable glassware.

Decontaminate if possible;

otherwise, dispose of as

hazardous waste.

Accidental Release Measures:

In the event of a spill, immediately evacuate the area and remove all ignition sources.[1][4] For

small spills, use an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.[1] Do not let the product enter drains.[1][3][4] For large spills, contact

your institution's EHS department immediately.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1][3][5]

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3][4]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling 2-Chloro-2-methylpropane and maintain a safe laboratory environment. Always

consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) before

working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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